Cas no 14770-84-4 (2-Amino-5-phenylthiophene-3-carboxylic Acid)

2-Amino-5-phenylthiophene-3-carboxylic Acid is a heterocyclic compound featuring a thiophene core substituted with an amino group at the 2-position and a phenyl ring at the 5-position, along with a carboxylic acid functionality at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. Its reactive amino and carboxyl groups allow for further derivatization, enabling the construction of more complex molecules. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined chemical properties and synthetic utility make it valuable for research and industrial applications in medicinal chemistry and material science.
2-Amino-5-phenylthiophene-3-carboxylic Acid structure
14770-84-4 structure
Product Name:2-Amino-5-phenylthiophene-3-carboxylic Acid
CAS No:14770-84-4
MF:C11H9NO2S
MW:219.259661436081
MDL:MFCD03109996
CID:1079076
PubChem ID:724916
Update Time:2025-10-28

2-Amino-5-phenylthiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-phenyl-thiophene-3-carboxylic acid
    • 2-AMINO-5-PHENYL-3-THIOPHENECARBOXYLIC ACID
    • 2-amino-5-phenylthiophene-3-carboxylic acid
    • 2-amino-3-carboxy-5-phenylthiophene
    • 2-Amino-5-phenyl-thiophen-3-carbonsaeure
    • F3098-2061
    • AURORA 20381
    • BUTTPARK 138\40-22
    • 3-Thiophenecarboxylic acid, 2-aMino-5-phenyl-
    • FS-2482
    • HMS1439F13
    • QSMQLBVCCAMZHD-UHFFFAOYSA-N
    • CS-0343070
    • IDI1_014326
    • BRD-K42399803-001-02-6
    • SR-01000631368-1
    • Oprea1_065237
    • DTXSID20352376
    • Maybridge3_002939
    • 2-Amino-5-phenyl-3-thiophenecarboxylic acid, AldrichCPR
    • 2-amino-5-phenylthiophene-3-carboxylicacid
    • SMR000124573
    • MFCD03109996
    • MLS000124046
    • SCHEMBL1062225
    • EN300-142745
    • 14770-84-4
    • Oprea1_543003
    • CHEMBL1607142
    • AKOS000300541
    • CCG-41278
    • 2-Amino-5-phenylthiophene-3-carboxylic Acid
    • MDL: MFCD03109996
    • Inchi: 1S/C11H9NO2S/c12-10-8(11(13)14)6-9(15-10)7-4-2-1-3-5-7/h1-6H,12H2,(H,13,14)
    • InChI Key: QSMQLBVCCAMZHD-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)O)C=C1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 219.03500
  • Monoisotopic Mass: 219.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 91.56000
  • LogP: 3.27670

2-Amino-5-phenylthiophene-3-carboxylic Acid Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

2-Amino-5-phenylthiophene-3-carboxylic Acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2-Amino-5-phenylthiophene-3-carboxylic Acid

2-Amino-5-phenylthiophene-3-carboxylic Acid (CAS No. 14770-84-4): A Comprehensive Overview

2-Amino-5-phenylthiophene-3-carboxylic Acid, identified by the CAS registry number 14770-84-4, is a structurally unique organic compound that has garnered significant attention in various scientific domains. This compound, belonging to the class of thiophene derivatives, exhibits a distinctive combination of functional groups, including an amino group, a phenyl substituent, and a carboxylic acid moiety. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule in both academic research and industrial applications.

The molecular structure of 2-Amino-5-phenylthiophene-3-carboxylic Acid is characterized by a thiophene ring system, which serves as the central framework. The thiophene ring is a five-membered aromatic heterocycle containing one sulfur atom and four carbon atoms. The substitution pattern of this compound is notable: an amino group (-NH₂) is attached at the 2-position, while a phenyl group (-C₆H₅) is located at the 5-position of the thiophene ring. Additionally, a carboxylic acid group (-COOH) is present at the 3-position. This specific substitution pattern contributes to the compound's unique electronic and steric properties.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of 2-Amino-5-phenylthiophene-3-carboxylic Acid. One such method involves the coupling reaction between an amino-substituted thiophene derivative and a phenyl-substituted carboxylic acid precursor. This approach leverages the principles of aromatic substitution and nucleophilic attack to achieve high yields and excellent purity of the final product. The synthesis process also incorporates rigorous purification techniques, such as column chromatography and recrystallization, to ensure the compound's structural integrity.

The compound's chemical properties are highly relevant to its potential applications. The amino group imparts basicity, while the carboxylic acid group confers acidity, making this molecule amphiprotic. This dual functionality allows it to participate in various chemical reactions, including nucleophilic additions, condensations, and polymerizations. Furthermore, the phenyl substituent introduces aromaticity and hydrophobicity into the molecule, enhancing its solubility in organic solvents and compatibility with hydrophobic environments.

In terms of biological activity, recent studies have highlighted the potential of 2-Amino-5-phenylthiophene-3-carboxylic Acid as a lead compound in drug discovery. Researchers have investigated its ability to modulate key biological targets, such as enzymes involved in metabolic pathways and receptors associated with neurological disorders. For instance, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against certain proteases, suggesting its potential role in anti-inflammatory therapies.

The material science community has also explored the use of this compound in advanced materials development. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability. The results indicate that films prepared with this compound exhibit improved charge transport characteristics compared to conventional materials.

In addition to its chemical and biological significance, 2-Amino-5-phenylthiophene-3-carboxylic Acid has found niche applications in analytical chemistry. Its ability to form stable metal complexes has been exploited for sensing applications. For example, researchers have developed colorimetric sensors based on this compound for detecting trace amounts of metal ions in aqueous solutions. These sensors operate on the principle of ligand exchange-induced color changes, offering a simple yet effective method for metal ion detection.

The environmental impact of synthesizing and using this compound has also been a topic of interest among scientists. Efforts are being made to develop eco-friendly synthesis routes that minimize waste generation and energy consumption. Green chemistry approaches, such as microwave-assisted synthesis and catalytic systems using biodegradable catalysts, are being explored to enhance the sustainability of this compound's production.

In conclusion, 2-Amino-5-phenylthiophene-3-carboxylic Acid, with its distinctive molecular structure and versatile functional groups (i.e., amino group (-NH₂), phenyl substituent (-C₆H₅), carboxylic acid (-COOH)), stands out as a multifaceted molecule with promising applications across diverse fields. From drug discovery to materials science and analytical sensing, this compound continues to be a subject of intense research interest due to its unique chemical properties and potential for innovation.

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